Cas no 84709-35-3 (2,3:4,5-Di-O-isopropylidene-L-arabitol)

• Product Name: 2,3:4,5-Di-O-isopropylidene-L-arabitol
• CAS No: 84709-35-3
• MF: C₁₁H₂₀O₅
• MW: 232.273504257202
• CID: 707452
• Update Time: 2025-06-13

2,3:4,5-Di-O-isopropylidene-L-arabitol Chemical and Physical Properties

Names and Identifiers

• L-Arabinitol,2,3:4,5-bis-O-(1-methylethylidene)-
• [(4S,5R)-5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
• 2,3:4,5-DI-O-ISOPROPYLIDENE-L-ARABITOL
• ((4S,4'R,5S)-2,2,2',2'-tetramethyl-[4,4'-bi(1,3-dioxolan)]-5-yl)methanol
• 1,2:3,4-di-O-isopropylideneribitol
• 2,3:4,5-diisopropylidene ribitol
• 2,3:4,5-di-O-isopropylidene-D-ribitol
• 2,3:4,5-di-O-isopropylideneribitol
• diacetone ribitol
• 2,3:4,5-Di-O-isopropylidene-L-arabitol

• Inchi： 1S/C11H20O5/c1-10(2)13-6-8(15-10)9-7(5-12)14-11(3,4)16-9/h7-9,12H,5-6H2,1-4H3/t7-,8-,9+/m0/s1
• InChI Key： FBIWGPWXTDOFQR-XHNCKOQMSA-N
• SMILES： O1C(C)(C)O[C@@H](CO)[C@@H]1[C@@H]1COC(C)(C)O1

Computed Properties

• Exact Mass: 232.13100

Experimental Properties

• PSA: 57.15000
• LogP: 0.65030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2,3:4,5-Di-O-isopropylidene-L-arabitol

Comprehensive Overview of 2,3:4,5-Di-O-isopropylidene-L-arabitol (CAS No. 84709-35-3): Properties, Applications, and Industry Insights

2,3:4,5-Di-O-isopropylidene-L-arabitol (CAS No. 84709-35-3) is a highly specialized carbohydrate derivative widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, food additives, and organic synthesis. This compound, belonging to the class of protected sugar alcohols, has garnered significant attention due to its role as a chiral building block and its stability under various reaction conditions. Researchers and manufacturers increasingly seek high-purity L-arabitol derivatives for advanced applications, aligning with the growing demand for sustainable and bio-based chemicals.

The molecular structure of 2,3:4,5-Di-O-isopropylidene-L-arabitol features two isopropylidene groups that protect hydroxyl functionalities, enhancing its solubility in organic solvents and thermal stability. This characteristic makes it invaluable in asymmetric synthesis, particularly for producing optically active compounds used in drug development. Recent studies highlight its potential in green chemistry initiatives, where its biodegradability and low toxicity align with global trends toward eco-friendly production methods. Industry reports indicate a rising market for specialty sugar derivatives, driven by innovations in nutraceuticals and functional foods.

One of the most searched questions regarding CAS No. 84709-35-3 revolves around its synthesis and scalability. The compound is typically derived from L-arabitol, a naturally occurring polyol, through acetonation reactions. Optimized protocols now enable gram-scale production with minimal byproducts, addressing concerns about cost-effectiveness in industrial settings. Additionally, its role in flavor enhancement and texture modification has sparked interest in the food science community, particularly for low-calorie sweetener formulations.

From an analytical perspective, 2,3:4,5-Di-O-isopropylidene-L-arabitol exhibits distinct spectroscopic properties, including characteristic peaks in NMR and IR spectra, which facilitate quality control during manufacturing. Regulatory agencies classify it as Generally Recognized as Safe (GRAS) for specific applications, further boosting its adoption. Emerging research explores its utility in biodegradable polymers and cosmetic formulations, reflecting broader shifts toward sustainable materials in consumer goods.

In conclusion, 84709-35-3 represents a critical intermediate at the intersection of chemistry and biotechnology. Its adaptability to catalytic processes and compatibility with enzymatic transformations position it as a cornerstone in modern synthetic strategies. As industries prioritize renewable resources, the demand for structurally refined compounds like Di-O-isopropylidene-L-arabitol is projected to grow, making it a focal point for R&D investments worldwide.